Cas no 16053-52-4 (3’-Beta-Thymidine)

3’-Beta-Thymidine structure
3’-Beta-Thymidine structure
Product Name:3’-Beta-Thymidine
CAS No:16053-52-4
MF:C10H14N2O5
MW:242.228562831879
MDL:MFCD02179707
CID:147627
PubChem ID:72247
Update Time:2025-09-25

3’-Beta-Thymidine Chemical and Physical Properties

Names and Identifiers

    • 2,4(1H,3H)-Pyrimidinedione,1-(2-deoxy-b-D-threo-pentofuranosyl)-5-methyl-
    • 1-[4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-5-methylpyrimidine-2,4-dione
    • 1-(2-deoxy-beta-D-threo-pentofuranosyl)-5-methylpyrimidine-2,4(1H,3H)-dione
    • 1-(2'-Deoxy-beta-D-threo-pentofuranosyl)thymine
    • 1-(2'-Deoxy-beta-threopentofuranosyl)thymine
    • 1-(2-deoxypentofuranosyl)-5-methylpyrimidine-2,4(1H,3H)-dione
    • 1-Dpft
    • 2,4(1H,3H)-Pyrimidinedione, 1-(2-deoxy-beta-D-threo-pentofuranosyl)-5-methyl-
    • 5-Methyl-1-beta-L-ribofuranosyl-2,4(1H,3H)-pyrimidinedione
    • DTXSID20936337
    • AM20100149
    • MFCD00066756
    • 1-(2-Deoxy-
    • EN300-73704
    • A-L-Thymidine
    • HMS3655I15
    • FT-0772221
    • A847929
    • 1-[4-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl]-5-methylpyrimidine-2,4(1H,3H)-dione
    • 15230A97-46A3-403C-BBF9-1A77960B8DE2
    • BCP11390
    • 1-[(2S,4R,5S)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-5-methylpyrimidine-2,4-dione;Telbivudine
    • 1-[4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-5-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione
    • .beta.-D-Ribofuranoside, thymine-1 2-deoxy-
    • NSC526738
    • NSC-526738
    • Thymidine
    • AKOS000656383
    • PB32085
    • [3'-13C]THYMIDINE
    • NSC21548
    • L-Thymidine
    • FT-0774083
    • HMS1672M07
    • SB20806
    • FT-0635303
    • 1-(2-deoxypentofuranosyl)-4-hydroxy-5-methylpyrimidin-2(1H)-one
    • 2,3H)-Pyrimidinedione, 1-(2-deoxy-.beta.-D-ribofuranosyl)-5-methyl-
    • 16053-52-4
    • MLS006011417
    • Thymine, 1-(2-deoxy-.alpha.-D-erythro-pentofuranosyl)-
    • FT-0700740
    • SMR000279619
    • Deoxythymidin
    • HMS3741O13
    • NCI60_001800
    • DS-14352
    • SY005232
    • A-Thymidine
    • SCHEMBL19895
    • 2,3H)-Pyrimidinedione, 1-(2-deoxy-.beta.-D-erythro-pentofuranosyl)-5-methyl-
    • MLS006011930
    • SY029169
    • FT-0674834
    • A-L-erythro-pentofuranosyl)-5-methyl-2,4(1H,3H)-pyrimidinedione
    • Z1162463429
    • 2,4(1H,3H)-Pyrimidinedione, 1-(2-deoxy-.alpha.-D-erythro-pentofuranosyl)-5-methyl-
    • AKOS016316039
    • NCGC00166148-01
    • BRD-A16497681-001-01-1
    • 1-(2/'-deoxy-beta-threopentofuranosyl)thymine
    • FT-0675205
    • CHEMBL6497
    • BCP22954
    • 1-(2-Deoxypentofuranosyl)-5-methyl-2,4(1H,3H)-pyrimidinedione
    • CHEBI:188725
    • IQFYYKKMVGJFEH-UHFFFAOYSA-N
    • FT-0631214
    • 1-(4-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-5-methylpyrimidine-2,4(1H,3H)-dione
    • 3’-Beta-Thymidine
    • MDL: MFCD02179707
    • Inchi: 1S/C10H14N2O5/c1-5-3-12(10(16)11-9(5)15)8-2-6(14)7(4-13)17-8/h3,6-8,13-14H,2,4H2,1H3,(H,11,15,16)
    • InChI Key: IQFYYKKMVGJFEH-UHFFFAOYSA-N
    • SMILES: O1C(CO)C(CC1N1C(NC(C(C)=C1)=O)=O)O

Computed Properties

  • Exact Mass: 242.09032
  • Monoisotopic Mass: 242.090272
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 381
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: _1.2
  • Topological Polar Surface Area: 99.1

Experimental Properties

  • Density: 1.452
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.584
  • PSA: 99.1
  • LogP: -1.51430

3’-Beta-Thymidine Pricemore >>

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Enamine
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